Regio- and stereoselective trans-silylvinylation of internal alkynes catalyzed by RuHCl(CO)(PCy3)2†

Chemical Science Pub Date: 2013-01-17 DOI: 10.1039/C3SC22002H

Abstract

We report a novel trans-silylvinylation of internal alkynes catalyzed by RuHCl(CO)(PCy3)2. This method represents a highly regio- and stereoselective synthesis of functionalized dienes by means of an efficient tandem alkyne trans-silylruthenation, followed by an addition to acrylates. The products are further transformed by Pd-catalyzed cross couplings and carbonylations to afford dienes with significantly increased molecular complexity.

Graphical abstract: Regio- and stereoselective trans-silylvinylation of internal alkynes catalyzed by RuHCl(CO)(PCy3)2
Regio- and stereoselective trans-silylvinylation of internal alkynes catalyzed by RuHCl(CO)(PCy3)2†
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